Cas no 2771-48-4 (Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside Triacetate)

Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside Triacetate structure
2771-48-4 structure
Product Name:Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside Triacetate
CAS No:2771-48-4
MF:C15H23NO9
MW:361.344425439835
CID:43407
PubChem ID:10784799
Update Time:2025-04-18

Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside Triacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranoside
    • Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside Triacetate
    • Methyl 2-Acetamido-2
    • Methyl 2-Acetamido-2-deoxy-?-D-glucopyranoside Triacetate
    • METHYL 2-ACETAMIDO-2-DEOXY-B-D-GLUCOPYRANOSIDE
    • [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-methoxyoxan-2-yl]methyl acetate
    • beta-D-Glucopyranoside, methyl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
    • DTXSID60444885
    • methyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta d-glucopyranoside
    • AKOS002687894
    • 2771-48-4
    • W-202161
    • METHYL-2-ACETAMIDO-2-DEOXY-SS-D-GLUCOPYRANOSIDE
    • Methyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
    • BKJUFVXNIJMMKO-KJWHEZOQSA-N
    • (2R,3S,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-methoxytetrahydro-2H-pyran-3,4-diyl diacetate
    • SCHEMBL18241575
    • Methyl 3,4,6-tri-O-acetyl-2-acetamido-2-deoxy-.beta.-D-glucopyranoside
    • (2R,3S,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-methoxytetrahydro-2H-pyran-3,4-diyldiacetate
    • [(2R, 3S, 4R, 5R, 6R)-5-acetamido-3, 4-diacetyloxy-6-methoxyoxan-2-yl]methyl acetate
    • Methyl 3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxyhexopyranoside #
    • MM01800
    • [(2R,3S,4R,5R,6R)-3,4-BIS(ACETYLOXY)-5-ACETAMIDO-6-METHOXYOXAN-2-YL]METHYL ACETATE
    • Methyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-?-D-glucopyranoside
    • DTXCID00395706
    • Inchi: 1S/C15H23NO9/c1-7(17)16-12-14(24-10(4)20)13(23-9(3)19)11(6-22-8(2)18)25-15(12)21-5/h11-15H,6H2,1-5H3,(H,16,17)/t11-,12-,13-,14-,15-/m1/s1
    • InChI Key: BKJUFVXNIJMMKO-KJWHEZOQSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC

Computed Properties

  • Exact Mass: 235.10600
  • Monoisotopic Mass: 361.13728131g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.261
  • Boiling Point: 504.941 °C at 760 mmHg
  • Flash Point: 259.179 °C
  • PSA: 108.25000
  • LogP: -2.03260

Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside Triacetate Pricemore >>

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Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside Triacetate Production Method

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